molecular formula C12H16N2 B8455285 (3-ethyl-1H-indol-2-yl)-N-methylmethanamine

(3-ethyl-1H-indol-2-yl)-N-methylmethanamine

Cat. No.: B8455285
M. Wt: 188.27 g/mol
InChI Key: ZAIBGUCWYQUYQF-UHFFFAOYSA-N
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Description

(3-ethyl-1H-indol-2-yl)-N-methylmethanamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

1-(3-ethyl-1H-indol-2-yl)-N-methylmethanamine

InChI

InChI=1S/C12H16N2/c1-3-9-10-6-4-5-7-11(10)14-12(9)8-13-2/h4-7,13-14H,3,8H2,1-2H3

InChI Key

ZAIBGUCWYQUYQF-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(NC2=CC=CC=C21)CNC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-ethyl-N-methyl-1H-indole-2-carboxamide (970 mg, 4.80 mmol) in dioxane was added slowly to an ice-cooled solution of lithium aluminium hydride (273 mg, 72 mmol) in dioxane (10 mL). The mixture was stirred at reflux overnight. Excess lithium aluminium hydride was quenched with 15% NaOH (2 mL) and the mixture separated. The aqueous phase was washed twice with ethyl acetate and the combined organic phases dried to afford the title compound (550 mg, 61%). 1H NMR (400 MHz, DMSO-d6) δ 10.59 (s, 1H), 7.42 (d, J=8 Hz, 1H), 7.25 (d, J=7.6 Hz, 1H), 7.00 (t, J=7.2 Hz, 1H), 6.89 (t, J=7.2 Hz, 1H), 3.75 (s, 2H), 2.66 (q, J=7.5 Hz, 2H), 2.27 (s, 3H), 1.14 (t, J=7.6 Hz, 3H).
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3-ethyl-N-methyl-1H-indole-2-carboxamide
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